2,2,3-trimethyl-3-phenylcyclopropane-1-carboxylic acid, Mixture of diastereomers
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, melting point, boiling point, solubility, etc. For the similar compound rac-(1R,3R)-2,2-dimethyl-3-phenylcyclopropane-1-carboxylic acid, the molecular weight is 190.24 and the melting point is 104-105°C .Safety and Hazards
Safety information for a compound typically includes handling precautions, personal protective equipment recommendations, and hazard statements. For the similar compound rac-(1R,3R)-2,2-dimethyl-3-phenylcyclopropane-1-carboxylic acid, the hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2,3-trimethyl-3-phenylcyclopropane-1-carboxylic acid involves the preparation of a cyclopropane ring followed by the introduction of the desired substituents. The carboxylic acid group can be introduced at the end of the synthesis.", "Starting Materials": [ "Benzene", "2-methyl-2-butene", "Methyllithium", "Diethyl carbonate", "Bromine", "Sodium borohydride", "Sodium hydroxide", "Chloroacetic acid", "Sodium cyanide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Step 1: Preparation of 1-bromo-2-phenylpropane", "Benzene is reacted with 2-methyl-2-butene in the presence of a Lewis acid catalyst to form 1-phenyl-2-methylpropene.", "This intermediate is then reacted with bromine to form 1-bromo-2-phenylpropane.", "Step 2: Preparation of 2,2-dibromocyclopropane", "1-bromo-2-phenylpropane is reacted with methyllithium to form the corresponding carbanion.", "This carbanion is then reacted with diethyl carbonate to form the corresponding alkoxide.", "The alkoxide is then reacted with bromine to form 2,2-dibromocyclopropane.", "Step 3: Preparation of 2,2,3-trimethylcyclopropanecarboxylic acid", "2,2-dibromocyclopropane is reacted with sodium borohydride in the presence of sodium hydroxide to form 2,2-dihydroxycyclopropane.", "The diol is then reacted with chloroacetic acid in the presence of sodium cyanide to form 2,2,3-trimethylcyclopropanecarboxylic acid.", "Step 4: Introduction of Phenyl Group", "2,2,3-trimethylcyclopropanecarboxylic acid is reacted with phenylmagnesium bromide to form the corresponding carboxylic acid derivative.", "This derivative is then hydrolyzed to form 2,2,3-trimethyl-3-phenylcyclopropane-1-carboxylic acid.", "Step 5: Separation of Diastereomers", "The final product is a mixture of diastereomers and can be separated using column chromatography or recrystallization." ] } | |
CAS RN |
17219-41-9 |
Product Name |
2,2,3-trimethyl-3-phenylcyclopropane-1-carboxylic acid, Mixture of diastereomers |
Molecular Formula |
C13H16O2 |
Molecular Weight |
204.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
